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Compound of Interest

Compound Name: C9H14BrN3O2

Cat. No.: B8138553 Get Quote

Functionalized Brominated Organic Amide/Urea
Derivative
Executive Safety Summary: The Precautionary
Principle
Chemical Identity Note: The molecular formula C9H14BrN3O2 corresponds to a specific

functionalized organic bromide, likely a pharmaceutical intermediate or bioactive peptide

fragment containing amide/urea moieties. Unlike commodity chemicals, specific toxicological

data for this exact isomer may be sparse.

Operational Directive: In the absence of a complete toxicological monograph, you must treat

C9H14BrN3O2 as a Category 3 High Potency Active Pharmaceutical Ingredient (HPAPI). The

presence of the organobromine moiety combined with nitrogenous functionality suggests three

critical hazards:

Alkylating Potential: Organic bromides can act as alkylating agents, posing potential

mutagenic risks.

Sensitization: Nitrogen-containing organic halides are frequent skin and respiratory

sensitizers.

Hydrolysis Risk: Exposure to atmospheric moisture may liberate Hydrogen Bromide (HBr), a

corrosive gas.
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Core Safety Maxim:Containment is primary; PPE is the final redundancy.

The Defense Layer: Personal Protective Equipment
(PPE)
Do not rely on generic "lab safety" rules. For C9H14BrN3O2, we utilize a barrier strategy based

on permeation kinetics and particulate exclusion.

A. Hand Protection: The "Double-Shell" Protocol
Standard latex gloves are permeable to organic halides. You must use Nitrile with specific

thickness parameters.

Layer Material Specification Scientific Rationale

Inner Layer
Nitrile (Accelerator-

Free)Thickness: 2.5 - 4 mil

Acts as a second skin.

"Accelerator-free" reduces risk

of contact dermatitis,

distinguishing chemical

irritation from glove allergy.

Outer Layer

High-Performance

NitrileThickness:

5 mil (0.12 mm)Extended Cuff

Permeation Lag Time: Thicker

nitrile provides >480 min

breakthrough time for solid

dusts and >30 min for common

organic solvents (DCM/MeOH)

used with this compound.

Technique Visual Indicator System

Use a colored inner glove

(e.g., orange/blue) and a white

outer glove. Any visibility of the

inner color indicates a breach.

B. Respiratory Protection: Particulate vs. Vapor
C9H14BrN3O2 is a solid; however, its decomposition products (HBr) are gases.
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Primary (Solid Handling):N95 is insufficient. Use a P100 (HEPA) filter or a Powered Air

Purifying Respirator (PAPR) with a loose-fitting hood if handling >10 grams outside an

isolator.

Secondary (Solubilization): Once dissolved, or if hydrolysis is suspected, use a Combination

Cartridge (OV/AG/P100).

OV: Organic Vapor (for the solvent).

AG: Acid Gas (for evolved HBr).

P100: Particulate (for aerosols).

C. Body & Eye Protection
Suit: Tyvek® 400 (or equivalent polyethylene non-woven). Cotton lab coats retain dust and

allow "wicking" of liquid spills to the skin.

Eyes: Chemical Splash Goggles (Indirect Venting). Note: Safety glasses are not acceptable

due to the risk of airborne dust migration behind the lens.

Operational Workflow & Engineering Controls
PPE is effective only when paired with rigorous engineering controls. The following workflow

utilizes a Vented Balance Enclosure (VBE) as the primary containment device.

Diagram 1: PPE Selection Logic & Hazard Banding
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Start: Handling C9H14BrN3O2

Physical State?

Solid / Powder Solution / Reaction

Quantity > 100mg? Volatile Solvent?

Yes

High Risk

No

Med Risk

Vented Balance Enclosure
(Face Velocity > 0.5 m/s)

Chemical Fume Hood
(Sash @ 18 inches)

Protocol: Double Nitrile
+ Splash Goggles

Resp: OV/AG Cartridge
(If outside hood)

Click to download full resolution via product page

Caption: Decision matrix for Engineering Controls based on physical state and quantity. VBE is

preferred for solids to prevent turbulence-induced spread.

Critical Protocol: The Weighing Step
Weighing is the highest risk operation for C9H14BrN3O2 due to static charging of the powder.
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Static Elimination: Use an ionizing bar or anti-static gun inside the VBE. Brominated organics

often carry high static charges, causing "powder fly."

The "Wet Method": If possible, tare the vial with solvent already added (if solubility allows)

and add powder directly to liquid to immediately suppress dust.

Decontamination: Wipe the exterior of the vial with a 5% Sodium Thiosulfate solution pad

before removing it from the hood. This neutralizes active bromine species.

Emergency Response & Decontamination
In the event of containment breach, immediate action determines the severity of the injury.

A. Skin Contact (Powder)[1]
Do NOT brush with hands.

Wash: Rinse with copious water for 15 minutes.

Neutralize: If irritation persists, use a specific Polyethylene Glycol (PEG-400) wash if

available (common for lipophilic organics), followed by soap and water.

B. Spill Cleanup (Solid)
Do NOT dry sweep. This aerosolizes the dust.

Method: Cover spill with wet paper towels (water or ethanol) to dampen. Scoop up the wet

slurry.

Surface Decon: Wash surface with 5% Sodium Thiosulfate (to quench active bromides)

followed by detergent.

Waste Management: The Lifecycle End
C9H14BrN3O2 must be segregated strictly to prevent incompatible reactions in the waste

stream.
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Waste Stream Classification Critical Incompatibilities

Solid Waste Halogenated Organic Solid

Do NOT mix with strong

oxidizers (e.g., Nitric Acid) or

strong alkalis.

Liquid Waste Halogenated Solvent Stream

Ensure pH is neutral (6-8).

Acidic halogenated waste can

corrode drums.

Destruction High-Temp Incineration

Must be incinerated at

>1100°C with scrubber

systems to capture HBr gas.

Diagram 2: Waste & Decontamination Flow

Decontamination

Contaminated Material
(C9H14BrN3O2)

5% Sodium Thiosulfate
(Quench Bromides)Surface Clean

Halogenated Waste Drum
(Red Tag)Bulk Waste

Soap & Water Wash

High-Temp Incineration
(>1100°C)

Click to download full resolution via product page

Caption: Logical flow for decontaminating surfaces and routing bulk waste to high-temperature

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide:
C9H14BrN3O2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8138553#personal-protective-equipment-for-
handling-c9h14brn3o2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8138553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

